Cas no 182369-73-9 (rac 5-Desfluoro Voriconazole)

• Product Name: rac 5-Desfluoro Voriconazole
• CAS No: 182369-73-9
• MF: C₁₆H₁₅F₂N₅O
• MW: 331.320009469986
• MDL: MFCD24387076
• CID: 847143
• PubChem ID: 22844239
• Update Time: 2025-06-19

rac 5-Desfluoro Voriconazole Chemical and Physical Properties

Names and Identifiers

• Voriconazole impurity
• rac 5-Desfluoro Voriconazole
• ((2RS,3SR)-2-(2,4-difluorophenyl)-3-(pyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol)
• (2R,3S)-2-(2,4-difluorophenyl)-3-pyrimidin-4-yl-1-(1,2,4-triazol-1-yl)butan-2-ol
• rac 5-Desfluoro Voriconazole
• UNII-74OPK4PZPP
• Voriconazole impurity B
• Voriconazole related compound D
• (2RS,3SR)-2-(2,4-Difluorophenyl)-3-pyrimidin-4-yl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• (+/-)-DesMonofluono Voriconazole
• (R*,S*)-α-(2,4-Difluorophenyl)-β-Methyl-α-(1H-1,2,4-triazol-1-ylMethyl)-4-pyriMidineethanol
• rel-(2R,3S)-2-(2,4-Difluorophenyl)-3-(pyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• (+/-)-5-desfluoro voriconazole
• 4-Pyrimidineethanol, a-(2,4-difluorophenyl)-ss-methyl-a-(1H-1,2,4-triazol-1-ylmethyl)-, (R*,S*)- (9CI); (2RS,3SR)-2-(2,4-Di-fluorophenyl)-3-pyrimidin-4-yl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol; Voriconazole Imp. B (EP)
• ZVQLILUCRUIFNH-MEDUHNTESA-N
• 4-PYRIMIDINEETHANOL, .ALPHA.-(2,4-DIFLUOROPHENYL)-.BETA.-METHYL-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-, (R*,S*)-
• 5-Desfluoro voriconazole, (+/-)-
• J-011671
• Voriconazole specified impurity B [EP]
• 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, (R*,S*)-
• VORICONAZOLE IMPURITY B [EP IMPURITY]
• SCHEMBL7276187
• (-)-(2R,3S)-2-(2,4-Difluorophenyl)-3-(pyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• Q27266296
• 74OPK4PZPP
• 182369-73-9

• MDL： MFCD24387076
• Inchi： 1S/C16H15F2N5O/c1-11(15-4-5-19-8-21-15)16(24,7-23-10-20-9-22-23)13-3-2-12(17)6-14(13)18/h2-6,8-11,24H,7H2,1H3/t11-,16+/m0/s1
• InChI Key： ZVQLILUCRUIFNH-MEDUHNTESA-N
• SMILES： FC1C=C(C=CC=1[C@@](CN1C=NC=N1)([C@H](C1C=CN=CN=1)C)O)F

Computed Properties

• Exact Mass: 331.12400
• Monoisotopic Mass: 331.12446644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 513.3±60.0 °C at 760 mmHg
• Flash Point: 264.2±32.9 °C
• PSA: 76.72000
• LogP: 2.03780
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

rac 5-Desfluoro Voriconazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)